Cas no 2743438-75-5 (1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine)

• Product Name: 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine
• CAS No: 2743438-75-5
• MF: C₄H₄Br₂N₂O
• MW: 255.895359039307
• CID: 5847028
• PubChem ID: 165737894
• Update Time: 2025-06-08

1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2743438-75-5
• 1-(3,4-dibromo-1,2-oxazol-5-yl)methanamine
• EN300-37269405
• 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine

• Inchi： 1S/C4H4Br2N2O/c5-3-2(1-7)9-8-4(3)6/h1,7H2
• InChI Key： XORUYNQTQIYTHE-UHFFFAOYSA-N
• SMILES： BrC1C(=NOC=1CN)Br

Computed Properties

• Exact Mass: 255.86699g/mol
• Monoisotopic Mass: 253.86904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Additional information on 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine

Introduction to 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine (CAS No. 2743438-75-5)

The compound 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine (CAS No. 2743438-75-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential pharmacological applications. The presence of a dibromo-substituted oxazole core combined with an amine functional group makes it a versatile scaffold for further chemical modifications and biological evaluations.

From a structural perspective, the dibromo-oxazole ring in 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine contributes to its high reactivity and binding affinity towards various biological targets. The bromine atoms at the 3 and 4 positions enhance electrophilicity, facilitating nucleophilic substitution reactions that are crucial for derivatization. This feature has been exploited in recent synthetic strategies to develop libraries of analogs with tailored properties for drug discovery.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine scaffold has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Notably, modifications at the dibromo oxazole core have shown promising results in modulating enzyme activity and receptor binding affinity.

In the context of drug development, the incorporation of halogenated heterocycles like oxazole has been a strategic approach to enhance metabolic stability and bioavailability. The brominated derivatives, including 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine, exhibit improved solubility and cell permeability compared to their unhalogenated counterparts. This property is particularly advantageous when designing small-molecule drugs intended for oral or intravenous administration.

Advances in computational chemistry have further accelerated the exploration of 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine as a lead compound. Molecular docking studies have revealed its potential interaction with proteins involved in cancer pathways, such as tyrosine kinases and transcription factors. The ability to predict binding modes and affinities using computational tools has streamlined the process of identifying promising candidates for further experimental validation.

The synthesis of 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination of an oxazole precursor followed by functional group interconversion to introduce the amine moiety at the appropriate position. These synthetic routes have been optimized for scalability and yield improvement, ensuring that researchers can access sufficient quantities for both preclinical studies and commercial production.

Biological evaluation of 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine has revealed intriguing pharmacological profiles. In vitro assays have demonstrated its inhibitory activity against several targets relevant to human diseases. For instance, derivatives derived from this scaffold have shown potent effects on enzymes implicated in metabolic disorders and neurodegenerative conditions. These findings underscore the therapeutic potential of halogenated oxazole amine compounds.

The role of dibromo-substituted oxazole derivatives in medicinal chemistry is further underscored by their adaptability in library synthesis platforms. By systematically varying substituents on the oxazole ring or introducing additional functional groups at different positions, researchers can generate diverse chemical entities with distinct biological activities. This combinatorial approach has led to the discovery of novel compounds with enhanced efficacy and reduced toxicity profiles.

Future directions in the study of 1-(3,4-Dibromo-1,2-oxazol-5-yl)methanamine may include exploring its role as a building block for covalent inhibitors targeting disease-causing proteins. Covalent drug design has emerged as a powerful strategy to achieve high selectivity and prolonged duration of action. The reactivity provided by the brominated oxazole core makes it an ideal candidate for such applications.

In conclusion,1-(3,4-Dibromo-1,2-oxtalozol - 5 - ylmethanamine (CAS No. 2743438 - 75 - 5) exemplifies how structural innovation can drive advancements in drug discovery. Its unique combination of features—such as the dibromo oxazole ring and amine functionality—makes it a valuable intermediate for synthesizing bioactive molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound,its significance in medicinal chemistry is poised to grow further.